2-Chloro-4-(N-cyclopentylaminomethyl)phenylboronic acid, pinacol ester; 95%

• IUPAC Name: N-[[3-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]cyclopentanamine
• InChI: InChI=1S/C18H27BClNO2/c1-17(2)18(3,4)23-19(22-17)15-10-9-13(11-16(15)20)12-21-14-7-5-6-8-14/h9-11,14,21H,5-8,12H2,1-4H3
• InChI Key: VSJUQHMCWKBJQF-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C(C=C(C=C2)CNC3CCCC3)Cl
• Molecular Formula: C18H27BClNO2
• Molecular Weight: 335.7 g/mol

Description

The compound “2-Chloro-4-(N-cyclopentylaminomethyl)phenylboronic acid, pinacol ester; 95%” is a type of pinacol boronic ester. Pinacol boronic esters are highly valuable building blocks in organic synthesis. They are generally perceived to be sterically bulky due to the two adjacent quaternary sp3-hybridized carbon atoms in its diol backbone.

Synthesis Analysis

Pinacol boronic esters can be synthesized through various methods. One such method involves the catalytic protodeboronation of alkyl boronic esters utilizing a radical approach. This approach allows for formal anti-Markovnikov alkene hydromethylation, a valuable but unknown transformation.

Molecular Structure Analysis

The molecular formula of “2-Chloro-4-(N-cyclopentylaminomethyl)phenylboronic acid, pinacol ester; 95%” is C18H27BClNO2. The structure of this compound would include a phenyl ring substituted with a chloro group, a boronic acid pinacol ester group, and a cyclopentylaminomethyl group.

Chemical Reactions Analysis

Pinacol boronic esters are known to undergo a variety of chemical reactions. One significant reaction is the Suzuki–Miyaura cross-coupling, which is a widely-applied transition metal catalyzed carbon–carbon bond-forming reaction. Another notable reaction is the catalytic protodeboronation, which is paired with a Matteson–CH2–homologation to allow for formal anti-Markovnikov alkene hydromethylation.

Scientific Research Applications

Suzuki–Miyaura Coupling

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Protodeboronation

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Synthesis of Indolizidine

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Mechanism of Action

Target of Action

The primary target of the compound, 2-Chloro-4-(N-cyclopentylaminomethyl)phenylboronic acid, pinacol ester, is the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction .

Mode of Action

The compound participates in the SM cross-coupling reaction, which involves two key steps: oxidative addition and transmetalation . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond . Transmetalation, on the other hand, occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Biochemical Pathways

The compound is involved in the SM cross-coupling reaction pathway . This pathway allows for the formation of carbon–carbon bonds, which is a fundamental process in organic synthesis . The compound, being a boronic acid derivative, plays a crucial role in this pathway .

Pharmacokinetics

The compound’s pharmacokinetics, particularly its stability in water, is influenced by its susceptibility to hydrolysis . The kinetics of this hydrolysis is dependent on the substituents in the aromatic ring . Also, the pH strongly influences the rate of the reaction, which is considerably accelerated at physiological pH . Therefore, the compound’s ADME properties and bioavailability may be affected by these factors .

Result of Action

The result of the compound’s action is the formation of carbon–carbon bonds via the SM cross-coupling reaction . This reaction is a fundamental process in organic synthesis and is widely used in the synthesis of various organic compounds .

Action Environment

The compound’s action, efficacy, and stability are influenced by environmental factors such as pH . As mentioned earlier, the rate of hydrolysis of the compound is considerably accelerated at physiological pH . Therefore, the compound’s action and stability may be affected in environments with different pH levels .

Future Directions

The future directions in the research and application of pinacol boronic esters like “2-Chloro-4-(N-cyclopentylaminomethyl)phenylboronic acid, pinacol ester; 95%” could involve further exploration of their synthesis methods and chemical reactions. For instance, the catalytic protodeboronation of alkyl boronic esters is not well developed and could be a potential area for future research.